Cas no 54225-86-4 (1,3-Benzodioxol-5-yl(phenyl)methanone)

1,3-Benzodioxol-5-yl(phenyl)methanone is a synthetic organic compound featuring a benzodioxole moiety linked to a phenyl ketone group. This structure imparts unique reactivity and functional properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. Its aromatic and heterocyclic components contribute to stability and versatility in chemical transformations, such as nucleophilic additions or coupling reactions. The compound's well-defined molecular architecture allows for precise modifications, facilitating the development of biologically active derivatives. It is commonly utilized in research settings for exploring structure-activity relationships or as a precursor in the synthesis of more complex molecules. Handling requires standard laboratory precautions due to its organic nature.
1,3-Benzodioxol-5-yl(phenyl)methanone structure
54225-86-4 structure
Product Name:1,3-Benzodioxol-5-yl(phenyl)methanone
CAS No:54225-86-4
MF:C14H10O3
MW:226.227404117584
MDL:MFCD01333932
CID:1076168
Update Time:2025-06-08

1,3-Benzodioxol-5-yl(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxol-5-yl(phenyl)methanone
    • MDL： MFCD01333932
    • Inchi： 1S/C14H10O3/c15-14(10-4-2-1-3-5-10)11-6-7-12-13(8-11)17-9-16-12/h1-8H,9H2
    • InChI Key： PXAFOQOPSOGIFE-UHFFFAOYSA-N
    • SMILES： O1COC2C=CC(C(C3C=CC=CC=3)=O)=CC1=2

Computed Properties

  • Exact Mass: 226.06300
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 35.53000
  • LogP: 2.64630

1,3-Benzodioxol-5-yl(phenyl)methanone Security Information

  • HazardClass：IRRITANT

1,3-Benzodioxol-5-yl(phenyl)methanone Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,3-Benzodioxol-5-yl(phenyl)methanone Pricemore >>

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Chemenu
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abcr
AB215016-1 g
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abcr
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Chemenu
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Alichem
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